6-Nitro-2-acetoxyquinoline
Cat. No. B8380606
M. Wt: 232.19 g/mol
InChI Key: DHYXCQMGDUQVAT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:24][OH:25].[K+:18].[K+:19].[N+:1](=[O:2])([O-:3])[c:4]1[cH:5][c:6]2[cH:7][cH:8][c:9]([O:14][C:15](=[O:16])[CH3:17])[n:10][c:11]2[cH:12][cH:13]1.[O-:20][C:21]([O-:22])=[O:23]>>[N+:1](=[O:2])([O-:3])[c:4]1[cH:5][c:6]2[cH:7][cH:8][c:9](=[O:14])[nH:10][c:11]2[cH:12][cH:13]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CO
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(=O)Oc1ccc2cc([N+](=O)[O-])ccc2n1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=C([O-])[O-]
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=c1ccc2cc([N+](=O)[O-])ccc2[nH]1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
